4-(Dodecyloxy)benzoic acid

• IUPAC Name: 4-dodecoxybenzoic acid
• InChI: InChI=1S/C19H30O3/c1-2-3-4-5-6-7-8-9-10-11-16-22-18-14-12-17(13-15-18)19(20)21/h12-15H,2-11,16H2,1H3,(H,20,21)
• InChI Key: ALQLYJHDBAKLBB-UHFFFAOYSA-N
• Canonical SMILES: CCCCCCCCCCCCOC1=CC=C(C=C1)C(=O)O
• Molecular Formula: C19H30O3
• DSSTOX Substance ID: DTXSID40177689
• Molecular Weight: 306.4 g/mol
• CAS No.: 2312-15-4

Description

4-(Dodecyloxy)benzoic acid, with the chemical formula C19H30O3 and CAS registry number 2312-15-4 , is a compound known for its applications in various industries. This white solid is characterized by its dodecyl and benzoic acid functional groups. It is commonly used as a surfactant in cosmetic products, offering emulsifying and dispersing properties. Additionally, it is utilized in the production of liquid crystals, which are essential components in electronic displays .

Synthetic Routes and Reaction Conditions:

Esterification: One common method involves the esterification of 4-hydroxybenzoic acid with 1-bromododecane in the presence of potassium hydroxide (KOH) in ethanol.

Acid Chloride Formation: Another method involves converting this compound to its acid chloride using thionyl chloride in dichloromethane under reflux conditions.

Industrial Production Methods:

• Industrial production often involves similar synthetic routes but on a larger scale, with optimized reaction conditions to ensure higher yields and purity. The use of continuous flow reactors and automated systems can enhance efficiency and scalability.

Types of Reactions:

Oxidation: this compound can undergo oxidation reactions, typically using strong oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride (LiAlH4) to convert the carboxylic acid group to an alcohol.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the benzoic acid moiety, using reagents like thionyl chloride to form acid chlorides.

Common Reagents and Conditions:

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Thionyl chloride in dichloromethane under reflux.

Major Products:

Oxidation: Benzoic acid derivatives.

Reduction: 4-(Dodecyloxy)benzyl alcohol.

Substitution: 4-(Dodecyloxy)benzoyl chloride.

Safety and Hazards

According to the safety data sheet, 4-(Dodecyloxy)benzoic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard. It may cause skin corrosion/irritation and serious eye damage/eye irritation. It may also cause specific target organ toxicity upon repeated exposure, with the target organs being the lungs.

Mechanism of Action

Target of Action

It is known to be used as an organic chemical synthesis intermediate

Mode of Action

It is known to be used in cosmetics as an emollient and skin conditioning agent . Its mechanism of action involves its ability to moisturize and soften the skin, leaving it smooth and supple . It is also used as a surfactant in various products .

Biochemical Pathways

It is known that benzoic acid derivatives, such as 4-(dodecyloxy)benzoic acid, are generally derived from corresponding cinnamic acid derivatives through the enzymatic reactions of the shikimate and phenylpropanoid pathway .

Pharmacokinetics

It is known that benzoic acid, a related compound, is conjugated to glycine in the liver and excreted as hippuric acid

Result of Action

As an emollient and skin conditioning agent, it is known to moisturize and soften the skin .

Action Environment

It is known that the compound is a solid at room temperature , and its solubility in N,N-DMF is almost transparent

Scientific Research Applications

4-(Dodecyloxy)benzoic acid has a wide range of applications in scientific research:

Chemistry: Used as an intermediate in organic synthesis and as a building block for more complex molecules.

Biology: Employed in studies involving surfactants and emulsifying agents due to its amphiphilic nature.

Medicine: Investigated for its potential use in drug delivery systems, particularly in formulations requiring emulsification.

Industry: Utilized in the production of liquid crystals for electronic displays, as well as in cosmetic formulations for its emulsifying properties.

Comparison with Similar Compounds

• 4-(Decyloxy)benzoic acid
• 4-(Hexyloxy)benzoic acid
• 4-(Octyloxy)benzoic acid

Comparison:

• 4-(Dodecyloxy)benzoic acid has a longer alkyl chain compared to its similar compounds, which enhances its hydrophobic properties and makes it more effective as a surfactant and in liquid crystal applications.
• The longer alkyl chain also influences the melting and boiling points, making it suitable for specific industrial applications where higher thermal stability is required .

Synthesis routes and methods I

Procedure details

This compound was prepared by hydrolysis of methyl 4-dodecyloxybenzoate in a manner analogous to that described above for 4-octadecyloxybenzoic acid.

Synthesis routes and methods II

Procedure details

4.17 g of sodium hydroxide was dissolved in 100 ml of ethyl alcohol. Then, 5.03 g of para-hydroxy benzoic acid and 12.2 ml of 1-bromododecane were added to the solution and refluxed for 15 hours. 50 ml of 10% aqueous sodium hydroxide solution was added and refluxed for another 2 hours. After cooling, concentrated HCl was dropped into the solution until it was acidic. Filtration and recrystallization from ethyl alcohol gave 7.66 g of pure product (yield 70%).

Customer Q & A

Q1: What gives 4-(Dodecyloxy)benzoic acid its liquid crystalline behavior?

A: this compound exhibits liquid crystalline behavior due to its molecular structure. It features a rigid aromatic core (the benzoic acid moiety) and a flexible alkyl chain (the dodecyloxy group). This combination allows for both order and fluidity within a specific temperature range, resulting in the formation of mesophases [, ].

Q2: What types of liquid crystalline phases does this compound form?

A: Research indicates that this compound primarily exhibits nematic phases []. In these phases, the molecules maintain a degree of long-range orientational order but lack positional order.

Q3: How does the length of the alkyl chain influence the liquid crystalline properties of 4-(alkoxy)benzoic acids?

A: Studies comparing different 4-(alkoxy)benzoic acids, including 4-(decyloxy)benzoic acid, 4-(undecyloxy)benzoic acid, and this compound, demonstrate that the length of the alkyl chain directly affects the transition temperatures between different phases. Longer chains generally lead to higher transition temperatures [, ].

Q4: Can the properties of this compound be further modified for specific applications?

A: Yes, researchers have explored incorporating this compound into more complex structures, such as polymers and dendrimers, to tailor its properties. For example, synthesizing polyacrylates with pendant this compound side chains allows for the creation of mesogenic polymers with unique characteristics []. Similarly, using this compound as a building block in the synthesis of dimeric liquid crystalline dendrimers has also been achieved [].

Q5: What analytical techniques are commonly used to characterize this compound and its derivatives?

A5: Various techniques are employed to analyze this compound and its derivatives, including:

• Differential Scanning Calorimetry (DSC): To determine phase transition temperatures and enthalpies [, , ].
• Polarizing Optical Microscopy (POM): To visually observe liquid crystalline textures and phase transitions [, ].
• Nuclear Magnetic Resonance (NMR): To elucidate molecular structure and dynamics, including the use of solid-state NMR to study orientational order in the nematic phase [].
• Spectroscopic methods: Such as UV/Vis absorption and photoluminescence spectroscopy to investigate optical properties [].

Q6: What are the potential applications of this compound and its derivatives?

A6: The liquid crystalline properties of this compound and related compounds make them attractive for various applications, including:

Q7: Has this compound been investigated for its interactions at the air/water interface?

A: Yes, one study explored the behavior of ZnO nanocrystals coated with deprotonated this compound at the air/water interface. The researchers observed the formation of ordered nanostructures, driven by a combination of ligand packing and the applied force at the interface [].

Q8: Have there been theoretical studies on this compound?

A: Computational chemistry methods, particularly Density Functional Theory (DFT), have been employed to investigate the electronic structure and properties of 4-(alkoxy)benzoic acid derivatives. These studies provide insights into their electronic transitions, dipole moments, and potential for forming hydrogen bonds, offering a deeper understanding of their behavior [, ].